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Compound of Interest

Compound Name: Triallyl phosphate

Cat. No.: B159087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete Material Safety Data Sheet (MSDS). Users should consult official MSDS

documents and conduct their own risk assessments before handling this chemical.

Introduction
Triallyl phosphate (TAP), with CAS number 1623-19-4, is an organophosphate compound

recognized for its versatile applications, including its use as a plasticizer, flame retardant, and

an intermediate in chemical synthesis.[1][2] Its chemical structure, featuring three allyl groups

attached to a phosphate core, allows it to undergo polymerization, making it a valuable

component in the production of resins and coatings.[1][2] Despite its industrial utility, TAP

presents potential health hazards, including skin and eye irritation, and risks if inhaled or

ingested, necessitating careful handling and adherence to safety protocols.[2]

Chemical and Physical Properties
Triallyl phosphate is a colorless to pale yellow liquid with a slightly sweet odor.[1] It is soluble

in many organic solvents but has limited solubility in water.[1] A summary of its key physical

and chemical properties is provided in the table below.
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Property Value Reference

Molecular Formula C₉H₁₅O₄P [1]

Molecular Weight 218.19 g/mol [1]

Appearance
Colorless to light orange to

yellow clear liquid
[3]

Boiling Point 113°C / 0.5 kPa (235°F) [3]

Relative Density 1.08 [3]

Refractive Index 1.45 [3]

Solubility in Water Very slightly soluble [3]

Toxicological Data
The toxicological profile of Triallyl phosphate indicates potential for acute toxicity and irritation.

The available quantitative data is summarized below.

Test Species Route Value Reference

LDLo (Lowest

published lethal

dose)

Mouse Intraperitoneal 500 mg/kg [4]

LD50 (Median

lethal dose)
Mouse Intravenous 70.8 mg/kg [4]

LC (Lethal

concentration)
Rat Inhalation > 890 mg/m³/6h [5]

LC50 (Median

lethal

concentration)

Oryzias latipes

(Japanese

medaka)

- 48 ppm (48h)

Experimental Protocols
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Detailed experimental protocols for the toxicological data presented above are not readily

available in the public domain. However, standardized guidelines, such as those provided by

the Organisation for Economic Co-operation and Development (OECD), are typically followed

for such studies.

Acute Oral, Dermal, and Inhalation Toxicity Testing
(General Approach)
Acute toxicity studies are generally conducted in compliance with OECD Test Guidelines 420,

402, and 403, respectively. These protocols involve the administration of the substance to

animals (usually rats or mice) in graded doses to determine the dose at which 50% of the test

population succumbs (LD50 or LC50). Observations of clinical signs of toxicity, body weight

changes, and gross pathology at necropsy are recorded.

Skin and Eye Irritation Testing (General Approach)
For assessing skin and eye irritation, standardized tests like OECD Test Guidelines 404 and

405 are commonly employed.

Skin Irritation: A measured amount of the substance is applied to a small patch of shaved

skin on a test animal (typically a rabbit). The site is then observed for signs of erythema

(redness) and edema (swelling) at specified intervals.

Eye Irritation: A small, measured amount of the substance is instilled into one eye of a test

animal (again, typically a rabbit), with the other eye serving as a control. The eyes are then

examined for signs of corneal opacity, iritis, and conjunctival redness and swelling.

Safety and Handling
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a NIOSH- or CEN-certified respirator if ventilation is inadequate

or if fumes are generated.
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Handling and Storage:

Handle in a well-ventilated area.[6]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[3]

Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[3]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing.

Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Diagrams
General Experimental Workflow for Toxicity Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/triallyl-phosphate.pdf
https://aksci.com/sds/8124AF_SDS.pdf
https://aksci.com/sds/8124AF_SDS.pdf
https://aksci.com/sds/8124AF_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Substance Preparation

In Vivo Testing

Data Analysis and Reporting

Triallyl Phosphate Procurement
(CAS 1623-19-4)

Dose Formulation

Dose Administration
(Oral, Dermal, or Inhalation)

Animal Acclimatization

Clinical Observation

Necropsy and Gross Pathology

Statistical Analysis
(e.g., LD50/LC50 determination)

Final Report Generation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards of Triallyl PhosphateExposure RoutesProtective Measures

Skin Irritation

Eye Damage

Respiratory Irritation

Acute Toxicity
(Ingestion, Inhalation, Dermal)

Dermal Contact

Eye Contact

Inhalation

Ingestion

Protective Gloves & Clothing

Safety Goggles/Face Shield

Adequate Ventilation/Respirator

Proper Handling & Storage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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